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Compound of Interest

Compound Name: 3,7-Dithia-1,9-nonanedithiol

Cat. No.: B1330789

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3,7-Dithia-1,9-nonanedithiol, a dithiol monomer with applications in materials
science and organic synthesis. This document summarizes key quantitative data, outlines a
plausible synthetic approach, and illustrates its molecular structure and potential reactivity.

Core Properties and Identification

3,7-Dithia-1,9-nonanedithiol is an organosulfur compound characterized by a nine-carbon
backbone with two thiol (-SH) functional groups at the terminal positions (1 and 9) and two
sulfur atoms replacing the carbons at positions 3 and 7, forming thioether linkages. Its linear
structure and the reactivity of its terminal thiol groups make it a versatile building block in
polymer chemistry and for the formation of self-assembled monolayers.

Quantitative Data Summary

The key physicochemical properties of 3,7-Dithia-1,9-nonanedithiol are summarized in the
table below for easy reference.
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Property Value Citations
Molecular Formula C7H16S4 [1]
Molecular Weight 228.45 g/mol [1]
CAS Number 25676-62-4 [1]
Appearance Colorless to Yellow clear liquid
Purity >97.0% (GC)

2-[3-(2-
IUPAC Name sulfanylethylsulfanyl)propylsulf  [1]

anyllethanethiol

1,3-Bis(2-

mercaptoethylthio)propane,
Synonyms 2,2'-

(Trimethylenedithio)diethanethi

ol

Synthesis and Experimental Protocols

While detailed, step-by-step experimental protocols for the synthesis of 3,7-Dithia-1,9-
nonanedithiol are not readily available in peer-reviewed literature, a plausible synthetic route
can be devised based on established organosulfur chemistry principles. The synthesis likely
proceeds in two main stages: the formation of a diol precursor followed by thionation.

Proposed Synthetic Pathway

The synthesis of 3,7-Dithia-1,9-nonanedithiol can be conceptualized as a two-step process.
The initial step involves the formation of the thioether linkages to create the precursor, 3,7-
Dithia-1,9-nonanediol. This is followed by the conversion of the terminal hydroxyl groups to thiol
groups.

The formation of the thioether bonds in the precursor, 3,7-Dithia-1,9-nonanediol, likely occurs
through a nucleophilic substitution (SN2) mechanism.[2] In this reaction, a dithiol, such as 1,3-
propanedithiol, is deprotonated with a base to form thiolate anions. These potent nucleophiles
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then react with an electrophile containing a leaving group, such as 2-chloroethanol, to form the
carbon-sulfur bonds.[2]

The subsequent conversion of the terminal diol to the final dithiol product can be achieved
using a thionating agent.[2]

Step 1: Thioether Formation (SN2)

2-chloroethanol
1,3-propanedithiol

Nucleophilic
Substitution

N

3,7-Dithia—1,9-nonanedioI)

Step 2:‘}"hionation

Thionation 3,7-Dithia-1,9-nonanedithiol

Thionating_Agent

Click to download full resolution via product page
Plausible two-step synthesis of 3,7-Dithia-1,9-nonanedithiol.

Characterization Workflow

Once synthesized, the identity and purity of 3,7-Dithia-1,9-nonanedithiol would be confirmed
through a standard analytical workflow.

1. Purification:
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Flash Chromatography: Using a silica gel stationary phase and a mobile phase such as a
hexane/ethyl acetate gradient to separate the product from residual starting materials and
byproducts.[2]

Distillation: Given its liquid state, vacuum distillation could be employed for purification.
. Structure and Purity Confirmation:

Gas Chromatography (GC): To determine the purity of the final product. A purity of >97% is
typical for commercially available samples.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR would be used to
confirm the chemical structure by identifying the different proton and carbon environments.

Mass Spectrometry (MS): To confirm the molecular weight of the compound.
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General workflow for the purification and characterization.

Applications and Reactivity

The primary utility of 3,7-Dithia-1,9-nonanedithiol stems from the reactivity of its two terminal
thiol groups. These groups can undergo a variety of chemical transformations, making the
molecule a valuable crosslinking agent and a component for surface modification.

» Disulfide Bond Formation: The thiol groups can be oxidized to form disulfide bonds, which is
a key reaction for creating cross-linked polymer networks.
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» Thiol-Ene Reactions: It can participate in thiol-ene reactions, where the thiol adds across a
double bond, a process often used in polymer synthesis and modification.

» Nucleophilic Reactions: The thiol groups can act as nucleophiles in reactions with
electrophiles like alkyl halides or epoxides to form stable thioether linkages.[2]

o Metal Coordination: As a dithiol, it can act as a chelating agent, binding to metal surfaces
and nanoparticles. This property is exploited in the formation of self-assembled monolayers
on gold and other metal surfaces.

Due to its nature as a synthetic intermediate and material science building block, 3,7-Dithia-
1,9-nonanedithiol is not known to be involved in biological signaling pathways. Its application
in the context of drug development would likely be as a linker molecule in drug-conjugate
systems, leveraging the reactivity of its thiol groups for attachment to other molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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